Cas no 2225177-08-0 (5-(Piperidin-4-yl)-2-fluorophenylboronic acid)
5-(Piperidin-4-yl)-2-fluorophenylboronic acid is a boronic acid derivative featuring a piperidinyl substituent and a fluorine atom on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing fluorine group, which enhances reactivity and selectivity in aryl-aryl bond formation. The piperidinyl moiety offers potential for further functionalization, making it a versatile intermediate in medicinal chemistry and materials science. Its stability under typical reaction conditions and compatibility with diverse catalysts contribute to its utility in synthesizing complex organic frameworks. The compound is commonly employed in pharmaceutical research for constructing bioactive molecules.
2225177-08-0 structure
Product name:5-(Piperidin-4-yl)-2-fluorophenylboronic acid
5-(Piperidin-4-yl)-2-fluorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Piperidin-4-yl)-2-fluorophenylboronic acid
- 2225177-08-0
- (2-Fluoro-5-(piperidin-4-yl)phenyl)boronic acid
-
- Inchi： 1S/C11H15BFNO2/c13-11-2-1-9(7-10(11)12(15)16)8-3-5-14-6-4-8/h1-2,7-8,14-16H,3-6H2
- InChI Key： VZCYZSUPNNTQTM-UHFFFAOYSA-N
- SMILES： C1(B(O)O)=CC(C2CCNCC2)=CC=C1F
Computed Properties
- Exact Mass: 223.1179870g/mol
- Monoisotopic Mass: 223.1179870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
5-(Piperidin-4-yl)-2-fluorophenylboronic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P905047-25mg |
5-(Piperidin-4-yl)-2-fluorophenylboronic acid |
2225177-08-0 | 95% | 25mg |
￥8,190.00 | 2022-09-01 |
5-(Piperidin-4-yl)-2-fluorophenylboronic acid Related Literature
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Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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